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Get Quote

Pamoic Acid Disodium Salt: Properties and Data

The following table consolidates the available chemical, biological, and safety information for pamoic acid

disodium salt.

P t
FOREIty Details for Pamoic Acid Disodium Salt
Category
Chemical 4,4'-Methylenebis(3-hydroxy-2-naphthalenecarboxylic acid) disodium salt [1] [2]
Structure
CAS Number 6640-22-8 [3] [4]
Molecular C23H14N8206 [1] [2]
Formula

Molecular Weight
Physical Form

Solubility

432.33 g/mol [1] [2] [4]
Pale yellow to yellow powder [3]

Soluble in water (100 mM) and DMSO (75 mM) [2]; 43 g/L in water at 20°C [3]
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Property
Category

Storage
Biological
Activity

Key Experimental

ECsgo

Safety (Hazard
Statements)

Details for Pamoic Acid Disodium Salt

Desiccate at room temperature [1] [3] [2]

Potent GPR35 agonist [5] [1] [6]. Induces B-arrestin2 recruitment, receptor
internalization, and activates ERK1/2 signaling [1] [6]. Exhibits antinociceptive
effects in a mouse visceral pain model [1] [6].

B-arrestin2 recruitment: 22 nM; ERK1/2 activation: 65 nM [1] [2]

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), H335 (May cause respiratory irritation) [3]

Experimental Insights into Pamoic Acid Disodium Salt

The key findings on the biological activity of pamoic acid disodium salt come from a seminal 2010 study by

Zhao et al. [6]. Here is a summary of the critical experimental protocols and findings:

e Discovery Context: The activity was discovered during a screen of the Prestwick Chemical library of
marketed drugs and bioactive compounds, designed to identify activators of the orphan receptor
GPR35 using a B-arrestin2 (B-arr2) recruitment assay [6].

¢ Key Finding: The study revealed that pamoic acid itself is a potent GPR35 agonist, contrary to its
traditional classification as an "inactive" pharmaceutical ingredient used to modify drug solubility and

release profiles [5] [6].

¢ Signaling Pathway: The research demonstrated that pamoic acid activates GPR35, which is coupled
to Gilo-type G proteins. This activation leads to several downstream effects [5] [6]. The diagram
below illustrates this signaling pathway and the experimental workflow used to discover it.
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Suggestions for Further Research

Since data on "calcium pamoate" was not available in the search, you may need to investigate the following

areas to build a complete comparison:
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¢ Verify the Compound Name: Confirm the exact chemical nomenclature. "Calcium pamoate"” may be
a hypothetical or less common salt form.

e Explore Broader Literature: Search for scientific papers on the pre-formulation of pamoate salts
with different cations (e.g., calcium, zinc, magnesium) to understand general trends in how the cation
affects properties like solubility and stability.

¢ Practical Sourcing: Pamoic acid disodium salt is readily available from multiple major chemical
suppliers (e.g., Sigma-Aldrich, Tocris, TCI) [3], which typically provide detailed certificates of analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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